Cas no 1214004-83-7 (1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide)

• Product Name: 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide
• CAS No: 1214004-83-7
• MF: C₁₅H₁₉N₃O₄S₂
• MW: 369.459060907364
• CID: 5964543
• PubChem ID: 44086767
• Update Time: 2025-11-01

1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide
• VU0637086-1
• N-(6-methoxy-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-2-carboxamide
• AKOS024500037
• F5141-0001
• N-(6-methoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide
• 1214004-83-7

• Inchi： 1S/C15H19N3O4S2/c1-22-10-6-7-11-13(9-10)23-15(16-11)17-14(19)12-5-3-4-8-18(12)24(2,20)21/h6-7,9,12H,3-5,8H2,1-2H3,(H,16,17,19)
• InChI Key： GYLHDKKLQMMNED-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCCC1C(NC1=NC2C=CC(=CC=2S1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 369.08169844g/mol
• Monoisotopic Mass: 369.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide

Introduction to 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide (CAS No. 1214004-83-7)

1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1214004-83-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements, including a piperidine ring, a benzothiazole moiety, and a methanesulfonyl group, which collectively contribute to its unique chemical and biological properties.

The benzothiazole component is particularly noteworthy, as it is a well-documented scaffold in drug discovery, known for its role in various therapeutic applications. Specifically, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In the context of 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide, the presence of the 6-methoxy substituent further modulates the electronic and steric environment of the benzothiazole ring, potentially enhancing its binding affinity to biological targets.

The piperidine ring in this compound introduces another layer of complexity, contributing to its solubility and metabolic stability. Piperidine derivatives are widely recognized for their utility in medicinal chemistry due to their ability to form stable hydrogen bonds and interact with biological macromolecules. The combination of these structural features makes 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide a compelling candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the methanesulfonyl group may serve as an important pharmacophore for interacting with specific amino acid residues in protein targets, while the piperidine ring provides additional interactions through hydrogen bonding. These insights have been instrumental in guiding synthetic modifications aimed at optimizing potency and selectivity.

In the realm of medicinal biology, the biological activity of 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide has been the focus of numerous preclinical studies. Initial assays have demonstrated promising results in inhibiting key enzymes involved in inflammatory pathways. For instance, research indicates that this compound may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Additionally, its interaction with other enzymes such as kinase inhibitors has been explored, suggesting potential applications in oncology.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the benzothiazole core followed by functionalization at the piperidine nitrogen. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The pharmacokinetic profile of 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide is another critical aspect that has been thoroughly investigated. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for evaluating its clinical potential. The compound exhibits moderate solubility in aqueous media and demonstrates reasonable bioavailability following oral administration. These characteristics make it a viable candidate for further development into a therapeutic agent.

One of the most exciting developments related to this compound is its potential application in targeted therapy. By leveraging structure-based drug design techniques, researchers have identified specific mutations or polymorphisms that may enhance or diminish the efficacy of this molecule. This personalized medicine approach holds promise for improving treatment outcomes in patients with diverse genetic backgrounds.

The role of computational modeling in understanding the mechanism of action (MoA) cannot be overstated. Molecular dynamics simulations have provided valuable insights into how this compound interacts with its biological targets at an atomic level. These simulations not only help validate experimental findings but also guide the design of next-generation analogs with improved pharmacological profiles.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for compounds like 1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide. Such partnerships bring together expertise from various disciplines—synthetic chemistry, biochemistry, pharmacology—and facilitate rapid translation from bench to bedside.

The regulatory landscape also plays a crucial role in advancing such compounds into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before they can be tested in humans. Regulatory agencies continue to refine guidelines for novel drug candidates derived from non-traditional scaffolds like benzothiazole derivatives.

In conclusion,1-methanesulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)piperidine-2-carboxamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies aim to elucidate its full therapeutic potential while addressing challenges related to synthesis scalability and pharmacokinetic optimization. As our understanding deepens through interdisciplinary collaboration,this compound holds great promise as an effective therapeutic agent.